6-(1-naphthyl)-5-nitro-2-piperidinone

• IUPAC Name: 6-naphthalen-1-yl-5-nitropiperidin-2-one
• InChI: InChI=1S/C15H14N2O3/c18-14-9-8-13(17(19)20)15(16-14)12-7-3-5-10-4-1-2-6-11(10)12/h1-7,13,15H,8-9H2,(H,16,18)
• InChI Key: VSTQRSGTVPVEOS-UHFFFAOYSA-N
• Canonical SMILES: C1CC(=O)NC(C1[N+](=O)[O-])C2=CC=CC3=CC=CC=C32
• Molecular Formula: C15H14N2O3
• Molecular Weight: 270.28 g/mol
• Solubility: >40.5 [ug/mL] (The mean of the results at pH 7.4)

Description

6-(1-naphthyl)-5-nitro-2-piperidinone, commonly known as Naphthol AS-E, is a chemical compound widely used in scientific research. It is a derivative of 1-naphthol and is known for its ability to form colored complexes with metal ions. The compound has been extensively studied for its various applications in fields such as biochemistry, analytical chemistry, and environmental science.

Mechanism of Action

The mechanism of action of Naphthol AS-E is not well understood. However, it is believed that the compound forms complex structures with metal ions, which can be detected using UV-Vis spectroscopy. The compound may also interact with proteins and amino acids, leading to the formation of colored complexes.
Biochemical and Physiological Effects:
Naphthol AS-E does not have any known biochemical or physiological effects. The compound is not used as a drug and is not intended for human or animal consumption.

Advantages and Limitations for Lab Experiments

Naphthol AS-E has several advantages for lab experiments. The compound is readily available and relatively inexpensive. It is also stable and can be stored for long periods without degradation. However, the compound has some limitations. It can form colored complexes with a wide range of metal ions, which can make it difficult to distinguish between different metals. In addition, the compound can be toxic to aquatic organisms and should be handled with care.

Future Directions

There are several future directions for the study of Naphthol AS-E. One potential area of research is the development of new methods for the detection of metal ions in water and soil. Another area of research is the development of new applications for Naphthol AS-E in biochemistry and environmental science. Finally, further studies are needed to understand the mechanism of action of the compound and its interactions with metal ions, proteins, and amino acids.
Conclusion:
In conclusion, Naphthol AS-E is a widely used chemical compound in scientific research. The compound has several applications in fields such as analytical chemistry, biochemistry, and environmental science. It is readily available and relatively inexpensive, but has some limitations. Further studies are needed to explore the potential applications of Naphthol AS-E and to understand its mechanism of action.

Scientific Research Applications

Naphthol AS-E is widely used in analytical chemistry as a reagent for the detection of metal ions. The compound forms colored complexes with various metal ions, including copper, iron, and nickel, which can be easily detected using UV-Vis spectroscopy. The compound is also used in biochemistry for the detection of proteins and amino acids. In addition, Naphthol AS-E has been studied for its potential applications in environmental science, such as the detection of heavy metal pollution in water and soil.